4-(Propanoylamino)phenyl 4-methylbenzoate

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: [4-(propanoylamino)phenyl] 4-methylbenzoate
• InChI: InChI=1S/C17H17NO3/c1-3-16(19)18-14-8-10-15(11-9-14)21-17(20)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H,18,19)
• InChI Key: KSQDYRJEEMQSHE-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)C

Description

4-(Propanoylamino)phenyl 4-methylbenzoate, also known as PAPM, is a synthetic compound that belongs to the class of benzamide derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. PAPM has been shown to have a significant impact on the central nervous system, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

4-(Propanoylamino)phenyl 4-methylbenzoate acts as a positive allosteric modulator of GABA receptors, specifically the GABAA receptor. It enhances the binding of GABA to the receptor, resulting in an increase in the inhibitory effect of GABA on neuronal activity. This leads to a decrease in the excitability of neurons, which can have a calming effect on the central nervous system.
Biochemical and Physiological Effects:
4-(Propanoylamino)phenyl 4-methylbenzoate has been shown to have a variety of biochemical and physiological effects on the central nervous system. It has been shown to increase the duration of GABA-mediated inhibitory postsynaptic currents (IPSCs) in neurons. It also enhances the potency of GABA, resulting in an increase in the inhibitory effect of GABA on neuronal activity. 4-(Propanoylamino)phenyl 4-methylbenzoate has been shown to have anxiolytic and anticonvulsant effects in animal models, suggesting its potential therapeutic applications in the treatment of anxiety and epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of 4-(Propanoylamino)phenyl 4-methylbenzoate is its high potency and selectivity for the GABAA receptor. This makes it a useful tool for studying the role of GABA receptors in various neurological disorders. However, one limitation of 4-(Propanoylamino)phenyl 4-methylbenzoate is its relatively short half-life, which can make it difficult to use in certain experiments. Additionally, 4-(Propanoylamino)phenyl 4-methylbenzoate has been shown to have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on 4-(Propanoylamino)phenyl 4-methylbenzoate. One area of interest is the development of new drugs and therapies based on the structure of 4-(Propanoylamino)phenyl 4-methylbenzoate. Another area of interest is the investigation of the role of 4-(Propanoylamino)phenyl 4-methylbenzoate in other neurological disorders, such as schizophrenia and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 4-(Propanoylamino)phenyl 4-methylbenzoate and its effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 4-(Propanoylamino)phenyl 4-methylbenzoate involves a multi-step process that begins with the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This intermediate is then reacted with 4-aminophenylacetic acid to form 4-(propanoylamino)phenyl 4-methylbenzoate. The final product is obtained through purification and isolation using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-(Propanoylamino)phenyl 4-methylbenzoate has been extensively studied for its potential applications in neuroscience research. It has been shown to have a significant impact on the central nervous system, particularly on the GABAergic system. 4-(Propanoylamino)phenyl 4-methylbenzoate has been used as a tool to study the role of GABA receptors in various neurological disorders such as epilepsy, anxiety, and depression. It has also been investigated for its potential therapeutic applications in the treatment of these disorders.